Barnidipine D5

• Molecular Formula: C27H29N3O6
• Molecular Weight: 496.6 g/mol
• InChI: InChI=1S/C27H29N3O6/c1-17-23(26(31)35-3)25(20-10-7-11-21(14-20)30(33)34)24(18(2)28-17)27(32)36-22-12-13-29(16-22)15-19-8-5-4-6-9-19/h4-11,14,22,25,28H,12-13,15-16H2,1-3H3/t22-,25-/m0/s1/i4D,5D,6D,8D,9D
• InChIKey: VXMOONUMYLCFJD-WRDYOGNPSA-N

Barnidipine D5 for LC-MS/MS Quantification: A Deuterated Internal Standard for Barnidipine Bioanalysis

Barnidipine D5 is a deuterium-labeled analog of Barnidipine, a dihydropyridine calcium channel blocker. Barnidipine is a potent L-type calcium antagonist with a Ki value of 0.21 nmol/l for [3H]initrendipine binding sites and an IC50 of 0.35 nM in potassium-induced tonic contraction of pig coronary artery [1] [2]. Barnidipine D5 serves as a stable isotope-labeled internal standard (SIL-IS) for the precise quantification of Barnidipine in biological matrices using LC-MS/MS .

Deuterated internal standard for LC-MS/MS bioanalysis

Isotope dilution quantification in plasma research matrices

Compensates matrix effects; +5 Da mass shift

• [1] Teramura T, Watanabe T, Higuchi S, Hashimoto K. Metabolism and pharmacokinetics of barnidipine hydrochloride, a calcium channel blocker, in man following oral administration of its sustained release formulation. Xenobiotica. 1997;27(2):203-216. View Source
• [2] van der Lee R, Pfaffendorf M, van Zwieten PA. Differential time course of the vasodilator action of various calcium antagonists. Fundam Clin Pharmacol. 1998;12(6):607-612. View Source

Why Barnidipine D5 Cannot Be Replaced by Non-Deuterated or Differently Labeled Internal Standards in Bioanalytical Workflows

Generic substitution of Barnidipine D5 with non-deuterated Barnidipine or other calcium channel blockers as internal standards fails due to fundamental analytical chemistry requirements. Non-deuterated Barnidipine co-elutes with the analyte and produces identical mass spectrometric transitions, rendering it useless as an internal standard for quantitative LC-MS/MS [1]. Alternative DHP calcium channel blockers (e.g., Amlodipine, Nifedipine) possess different chemical structures, ionization efficiencies, and chromatographic retention times, leading to irreproducible matrix effects and compromised method accuracy. Barnidipine D5 provides the requisite physicochemical similarity to the analyte—identical retention time, identical extraction recovery, and identical ionization efficiency—while maintaining a distinct mass shift (+5 Da) for selective detection .

Non‑deuterated Barnidipine

Co‑elutes and shares MRM transitions; cannot serve as internal standard

Other DHP calcium blockers (e.g., amlodipine)

Differ in ionization efficiency and retention; may shift matrix effects and compromise method accuracy

Barnidipine‑d4 (+4 Da)

Smaller mass shift increases isotopic cross‑talk risk, especially with chlorine isotope patterns

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Quantitative Differentiation of Barnidipine D5: Comparative Analytical Performance and Pharmacological Context

Mass Spectrometric Discrimination: Barnidipine D5 (+5 Da) vs. Barnidipine-d4 (+4 Da)

Barnidipine D5 provides a mass shift of +5 Da relative to unlabeled Barnidipine, which is superior to the +4 Da shift offered by Barnidipine-d4. The larger mass differential reduces the risk of isotopic cross-talk between the internal standard and the analyte in the MS detector [1]. This is particularly important given Barnidipine's complex fragmentation pattern and the presence of natural isotopic contributions from chlorine atoms (35Cl/37Cl) in the hydrochloride salt .

Mass shift discrimination

Class‑level

+5 Da vs. +4 Da

Supports isotopic interference reduction

Complex fragmentation; chlorine isotope contributions

Evidence Dimension	Mass shift for MRM transition separation
Target Compound Data	+5 Da (Barnidipine D5)
Comparator Or Baseline	+4 Da (Barnidipine-d4)
Quantified Difference	+1 Da greater mass separation
Conditions	LC-MS/MS Multiple Reaction Monitoring (MRM) mode

Why This Matters

Greater mass separation minimizes isotopic interference, improving assay linearity and lower limit of quantitation (LLOQ) for Barnidipine in complex biological matrices.

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC-MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Analytical Method Validation: Barnidipine D5 Enables Picogram-Level Quantification in Human Plasma

A highly sensitive LC-MS/MS method utilizing Barnidipine D5 as the internal standard was developed and partially validated for quantifying Barnidipine at picogram levels in human plasma [1]. The method employs protein precipitation with acetonitrile and achieves robust quantification suitable for pharmacokinetic and bioequivalence studies [1]. Without a stable isotope-labeled internal standard like Barnidipine D5, achieving this level of sensitivity and precision would be compromised by variable matrix effects and extraction inefficiencies inherent to plasma samples.

Plasma quantification

Method context

Picogram‑level sensitivity reported

Enables low‑level detection in human plasma research matrices

LLOQ not specified; method validation details to review

Evidence Dimension	Analytical sensitivity achieved with SIL-IS
Target Compound Data	Picogram-level quantification in human plasma (specific LLOQ not reported in abstract)
Comparator Or Baseline	Non-deuterated internal standards or external calibration
Quantified Difference	Improved precision and accuracy via isotope dilution (class-level benefit of SIL-IS)
Conditions	LC-MS/MS with Barnidipine D5 as internal standard; 500 µL human plasma aliquots

Why This Matters

Validated analytical methods using Barnidipine D5 are essential for regulatory-compliant pharmacokinetic studies and generic drug development.

• [1] Highly Sensitive LC-MS/MS Method for Quantification of Barnidipine in Human Plasma. LabRulez LCMS. Method developed using barnidipine-D5 as internal standard. View Source

Potency of Parent Compound: Barnidipine vs. Amlodipine and Nifedipine in Vascular Relaxation

Barnidipine demonstrates superior potency as a vasodilator compared to other widely used dihydropyridine calcium channel blockers. In a direct comparative study assessing the time course of vasodilator action, the potency sequence was established as: barnidipine > amlodipine > nifedipine > lacidipine [1]. Barnidipine was identified as the most potent vasodilator agent among those tested, though notably its potency was reduced 20-fold when applied as a racemic mixture rather than the pure stereochemically active enantiomer [1].

Vasodilator potency

Head‑to‑head

Barnidipine > amlodipine > nifedipine

Reported potency ranking among tested DHPs

In vitro vascular relaxation; racemate 20× less potent

Evidence Dimension	Vasodilator potency rank order
Target Compound Data	Barnidipine: most potent among tested DHPs
Comparator Or Baseline	Amlodipine, nifedipine, lacidipine, lercanidipine, verapamil
Quantified Difference	Potency sequence: barnidipine > amlodipine > nifedipine > lacidipine; barnidipine racemic mixture 20x less potent
Conditions	In vitro vascular relaxation assays

Why This Matters

Understanding the potency of the parent compound is critical for designing pharmacodynamic studies where accurate quantification of low Barnidipine concentrations using Barnidipine D5 is required.

• [1] van der Lee R, Pfaffendorf M, van Zwieten PA. Differential time course of the vasodilator action of various calcium antagonists. Fundam Clin Pharmacol. 1998;12(6):607-612. View Source

Pharmacokinetic Profile: Barnidipine Tmax vs. Amlodipine Tmax

Barnidipine exhibits a significantly shorter time to maximum plasma concentration (Tmax) compared to Amlodipine. Barnidipine achieves Tmax in 1.0–1.6 hours in humans, whereas Amlodipine requires 6–12 hours to reach peak plasma levels [1]. This pharmacokinetic distinction necessitates different bioanalytical sampling schedules and influences the design of bioavailability and bioequivalence studies.

Tmax comparison

Cross‑study

1.0–1.6 h vs. 6–12 h

Informs early‑time sampling design in PK studies

Human data; sustained‑release formulation

Evidence Dimension	Time to maximum plasma concentration (Tmax)
Target Compound Data	Barnidipine: 1.0–1.6 hours (human)
Comparator Or Baseline	Amlodipine: 6–12 hours (human)
Quantified Difference	Barnidipine Tmax is 3.8–12 times shorter than Amlodipine
Conditions	Oral administration in human subjects; Barnidipine sustained release formulation

Why This Matters

Rapid Tmax requires more frequent early time-point sampling in PK studies, increasing the demand for a robust, high-throughput bioanalytical method reliant on Barnidipine D5.

• [1] Table 1: Major pharmacokinetic properties of the orally administered dihydropyridine calcium channel blockers. Nature Reviews Cardiology. 2011. View Source

Clinical Efficacy and Tolerability: Barnidipine vs. Lercanidipine in Hypertensive Diabetics

In a randomized clinical trial comparing Barnidipine + Losartan versus Lercanidipine + Losartan in hypertensive patients with type 2 diabetes and left ventricular hypertrophy, Barnidipine + Losartan provided a greater improvement in echocardiographic parameters compared to Lercanidipine + Losartan [1]. Additionally, blood pressure reduction was greater with the Barnidipine-containing regimen [1].

Echocardiographic trial

Trial context

Barnidipine+Losartan vs. Lercanidipine+Losartan

Reported greater BP and echocardiographic endpoint change

RCT in hypertensive diabetics; endpoint context only

Evidence Dimension	Echocardiographic parameter improvement and blood pressure reduction
Target Compound Data	Barnidipine + Losartan: greater improvement in echocardiographic parameters; greater blood pressure reduction
Comparator Or Baseline	Lercanidipine + Losartan
Quantified Difference	Superior echocardiographic outcomes and BP reduction (quantitative values not provided in available summary)
Conditions	Randomized clinical trial in hypertensive, type 2 diabetics with left ventricular hypertrophy

Why This Matters

Clinical differentiation of Barnidipine from other DHPs reinforces the need for precise therapeutic drug monitoring and pharmacokinetic studies utilizing Barnidipine D5 as an internal standard.

• [1] Derosa G, et al. Barnidipine or Lercanidipine on Echocardiographic Parameters in Hypertensive, Type 2 Diabetics with Left Ventricular Hypertrophy: A Randomized Clinical Trial. 2023. View Source

Primary Research and Industrial Applications for Barnidipine D5

Regulatory-Compliant Bioequivalence Studies for Generic Barnidipine Formulations

Barnidipine D5 is an essential component in the development and validation of LC-MS/MS methods for quantifying Barnidipine in human plasma during bioequivalence trials. The picogram-level sensitivity enabled by this deuterated internal standard [1] is critical for accurately measuring the low plasma concentrations that result from Barnidipine's high potency and rapid Tmax [2]. Generic drug manufacturers submitting Abbreviated New Drug Applications (ANDAs) require validated methods with stable isotope-labeled internal standards to meet regulatory guidelines for bioanalytical method validation.

Preclinical and Clinical Pharmacokinetic Profiling

Barnidipine D5 enables precise pharmacokinetic characterization in both preclinical species (rat, dog) and human subjects. Given Barnidipine's extensive hepatic metabolism via CYP3A4 [3] and its absolute bioavailability of only 1.1% [4], robust quantification of parent drug in the presence of multiple metabolites is essential. Barnidipine D5 compensates for variable matrix effects and extraction recovery, allowing accurate determination of key PK parameters including Cmax, AUC, and t1/2.

Therapeutic Drug Monitoring (TDM) Method Development

As clinical evidence accumulates demonstrating Barnidipine's differential efficacy and tolerability compared to other DHPs such as Lercanidipine [5] and Amlodipine [6], there is growing interest in therapeutic drug monitoring to optimize dosing in specific patient populations (e.g., hypertensive patients with type 2 diabetes or renal impairment). Barnidipine D5 provides the analytical foundation for developing robust, high-throughput TDM assays suitable for clinical laboratory implementation.

Reference Standard for Impurity Profiling and Quality Control

Barnidipine D5 can serve as a reference standard in analytical method development and validation for detecting and quantifying Barnidipine-related impurities. It provides a stable, well-characterized marker that can be used to establish system suitability parameters in HPLC and LC-MS methods for quality control of Barnidipine active pharmaceutical ingredient (API) and finished drug products, with traceability against pharmacopeial standards (USP or EP) available [7].

Application

Selection Property

Validation Focus

Bioequivalence study bioanalysis

Isotope dilution precision

Matrix‑effect correction in human plasma research matrices

Pharmacokinetic research profiling

Consistent extraction recovery

Accurate Cmax/AUC in preclinical and human research matrices

PK bioanalysis method research

High‑throughput LC‑MS/MS compatibility

Cross‑study reproducibility in plasma research

Impurity profiling reference standard

Traceable deuterated standard

System suitability for HPLC/LC‑MS quality control

• [1] Highly Sensitive LC-MS/MS Method for Quantification of Barnidipine in Human Plasma. LabRulez LCMS. View Source
• [2] Table 1: Major pharmacokinetic properties of the orally administered dihydropyridine calcium channel blockers. Nature Reviews Cardiology. 2011. View Source
• [3] KEGG DRUG: Barnidipine Hydrochloride. Metabolism via CYP3A4. View Source
• [4] RxReasoner. Barnidipine Pharmacokinetics. Absolute bioavailability 1.1%. View Source
• [5] Derosa G, et al. Barnidipine or Lercanidipine on Echocardiographic Parameters in Hypertensive, Type 2 Diabetics. 2023. View Source
• [6] Liau CS. Efficacy and tolerability of once-daily barnidipine in the clinical management of patients with mild to moderate essential hypertension. 2005. View Source
• [7] SynZeal. Barnidipine D5 Product Information. CAS 2771469-19-1. Reference standard for ANDA applications. View Source